2-((4-(Aminomethyl)phenyl)(methyl)amino)acetamide hydrochloride

• IUPAC Name: 2-[4-(aminomethyl)-N-methylanilino]acetamide;hydrochloride
• InChI: InChI=1S/C10H15N3O.ClH/c1-13(7-10(12)14)9-4-2-8(6-11)3-5-9;/h2-5H,6-7,11H2,1H3,(H2,12,14);1H
• InChI Key: DTWHFGFTHHFAQJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N)C1=CC=C(C=C1)CN.Cl
• Molecular Formula: C10H16ClN3O
• Molecular Weight: 229.71 g/mol

Description

“2-((4-(Aminomethyl)phenyl)(methyl)amino)acetamide hydrochloride” is a chemical compound with the molecular formula C10H16ClN3O and a molecular weight of 229.71. It is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “2-((4-(Aminomethyl)phenyl)(methyl)amino)acetamide hydrochloride” is 1S/C10H15N3O.ClH/c1-13(7-10(12)14)9-4-2-8(6-11)3-5-9;/h2-5H,6-7,11H2,1H3,(H2,12,14);1H. This code provides a unique identifier for the compound and can be used to generate a 3D structure.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. The InChI key, which is a unique identifier for the compound, is DTWHFGFTHHFAQJ-UHFFFAOYSA-N.

Scientific Research Applications

• Antimalarial Activity : A study by Werbel et al. (1986) explored the synthesis and antimalarial activity of a series of compounds, including those related to 2-((4-(Aminomethyl)phenyl)(methyl)amino)acetamide hydrochloride. They found increasing antimalarial potency in certain compounds, which suggests potential applications in treating malaria (Werbel et al., 1986).

• Pharmacokinetics and Metabolism Studies : Research by Coleman et al. (2000) on chloroacetamide herbicides, including compounds similar to 2-((4-(Aminomethyl)phenyl)(methyl)amino)acetamide hydrochloride, investigated the metabolism in human and rat liver microsomes. This study contributes to our understanding of how such compounds are metabolized in the liver (Coleman et al., 2000).

• Anticonvulsant Activities : The crystal structure and potential anticonvulsant activities of related compounds were studied by Camerman et al. (2005). They identified certain molecular features likely responsible for these activities, which could inform the design of new anticonvulsant drugs (Camerman et al., 2005).

• Use in Opioid Agonist Synthesis : Barlow et al. (1991) conducted a study focusing on the synthesis of a novel series of compounds, including those structurally similar to 2-((4-(Aminomethyl)phenyl)(methyl)amino)acetamide hydrochloride, which showed potential as potent kappa-opioid agonists (Barlow et al., 1991).

• Chemical Synthesis and Characterization : Zhong-cheng and Shu (2002) synthesized and characterized 2-hydroxy-N-methyl-N-phenyl-acetamide, a compound related to 2-((4-(Aminomethyl)phenyl)(methyl)amino)acetamide hydrochloride. Their study provided insights into the synthesis process and molecular structure of such compounds (Zhong-cheng & Shu, 2002).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.